Cas no 16047-94-2 (Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1))

• Product Name: Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1)
• CAS No: 16047-94-2
• MF: C₁₃H₂₀IN
• MW: 317.209075927734
• CID: 165424
• PubChem ID: 21144479
• Update Time: 2025-04-19

Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1)
• 1-benzyl-1,3,3-trimethylazetidin-1-ium,iodide
• DTXSID80611017
• 1-Benzyl-1,3,3-trimethylazetidin-1-ium iodide
• NSC-142625
• 1-Benzyl-1,3-trimethylazetidinium iodide
• NSC142625
• 16047-94-2
• Azetidinium,3,3-trimethyl-, iodide

• Inchi： 1S/C13H20N.HI/c1-13(2)10-14(3,11-13)9-12-7-5-4-6-8-12;/h4-8H,9-11H2,1-3H3;1H/q+1;/p-1
• InChI Key： FVKRMGLMZLBUSB-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CC2C=CC=CC=2)CC(C)(C)C1

Computed Properties

• Exact Mass: 190.1597
• Monoisotopic Mass: 317.06405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0